3-(3-Aminocarbonylphenyl)-4-fluorobenzoic acid, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(3-Aminocarbonylphenyl)-4-fluorobenzoic acid (3-ACPFBA) is a synthetic chemical compound with a molecular formula of C10H7NO3F. It is an aromatic compound with a carboxylic acid group and an amine group. 3-ACPFBA is used in a variety of scientific research applications, including the synthesis of pharmaceuticals and the study of molecular mechanisms.
Scientific Research Applications
3-(3-Aminocarbonylphenyl)-4-fluorobenzoic acid, 95% is used in a variety of scientific research applications. It is used as a substrate for the synthesis of pharmaceuticals, such as antibiotics and antiviral drugs. It is also used in the study of molecular mechanisms, such as enzyme-substrate interactions, and in the synthesis of organic compounds.
Mechanism of Action
3-(3-Aminocarbonylphenyl)-4-fluorobenzoic acid, 95% is an aromatic compound that can be used as a substrate for the synthesis of pharmaceuticals. It is believed to act as an inhibitor of certain enzymes, such as hydroxymethylglutaryl-CoA reductase, which is involved in cholesterol metabolism. It is also thought to act as a competitive inhibitor of certain neurotransmitter receptors, such as the serotonin receptor.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(3-Aminocarbonylphenyl)-4-fluorobenzoic acid, 95% are not yet fully understood. However, it is believed to have a variety of effects on the body, including the inhibition of certain enzymes and neurotransmitter receptors, as well as the modulation of certain biochemical pathways. It is also believed to have anti-inflammatory and anti-cancer properties.
Advantages and Limitations for Lab Experiments
3-(3-Aminocarbonylphenyl)-4-fluorobenzoic acid, 95% has several advantages for laboratory experiments. It is a relatively stable compound, and it is relatively easy to synthesize and purify. However, it is also a relatively toxic compound, and it should be handled with care.
Future Directions
Future research on 3-(3-Aminocarbonylphenyl)-4-fluorobenzoic acid, 95% could focus on further elucidating its biochemical and physiological effects, as well as exploring potential therapeutic applications. Additionally, further research could be done to develop more efficient and cost-effective methods for synthesizing and purifying the compound. Finally, research could be done to explore the potential for using 3-(3-Aminocarbonylphenyl)-4-fluorobenzoic acid, 95% as a drug target, either as an inhibitor or activator of certain enzymes or receptors.
Synthesis Methods
3-(3-Aminocarbonylphenyl)-4-fluorobenzoic acid, 95% can be synthesized by a number of methods, including the condensation reaction between 3-aminophenol and 4-fluorobenzoyl chloride, as well as through the reaction of 3-aminobenzaldehyde and 4-fluorobenzoyl chloride. In both cases, the reaction is catalyzed by an acid such as hydrochloric acid or sulfuric acid, and the resulting product is purified by recrystallization.
properties
IUPAC Name |
3-(3-carbamoylphenyl)-4-fluorobenzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10FNO3/c15-12-5-4-10(14(18)19)7-11(12)8-2-1-3-9(6-8)13(16)17/h1-7H,(H2,16,17)(H,18,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KGIPGLICQKEHAD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)C(=O)N)C2=C(C=CC(=C2)C(=O)O)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10FNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10689865 |
Source
|
Record name | 3'-Carbamoyl-6-fluoro[1,1'-biphenyl]-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10689865 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
259.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261938-81-1 |
Source
|
Record name | 3'-Carbamoyl-6-fluoro[1,1'-biphenyl]-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10689865 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.